Cas no 617-29-8 (2-Methyl-3-hexanol)

2-Methyl-3-hexanol Properties

Names and Identifiers

• 2-Methyl-3-hexanol
• Methylhexanol
• Isopropyl n-propyl carbinol
• 2-methyl-3-hydroxy-dianiline
• 2-methyl-hexan-3-ol

• MDL： MFCD00004577
• InChIKey： RGRUUTLDBCWYBL-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H16O/c1-4-5-7(8)6(2)3/h6-8H,4-5H2,1-3H3
• SMILES： CCCC(C(C)C)O

Computed Properties

• Exact Mass: 116.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 116.120115
• Heavy Atom Count: 8
• Complexity: 50.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.80340
• PSA: 20.23000
• Refractive Index: n20/D 1.421(lit.)
• Boiling Point: 145°C(lit.)
• Melting Point: -30.45°C (estimate)
• Flash Point: Fahrenheit: 105.8 ° f
  Celsius: 41 ° c
  
• Color/Form: colorless liquid
• Solubility: It is miscible with ethanol \ ether \ benzene and insoluble in water
• Density: 0.821 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether